(Z)-2,4-dimethyl-N-(3-morpholino-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline hydrobromide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-(4-methylphenyl)-3-morpholin-4-yl-1,3-thiazol-2-imine;hydrobromide
• InChI: InChI=1S/C22H25N3OS.BrH/c1-16-4-7-19(8-5-16)21-15-27-22(25(21)24-10-12-26-13-11-24)23-20-9-6-17(2)14-18(20)3;/h4-9,14-15H,10-13H2,1-3H3;1H
• InChI Key: XNFVXXNOBIRQDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=NC3=C(C=C(C=C3)C)C)N2N4CCOCC4.Br
• Molecular Formula: C22H26BrN3OS
• Molecular Weight: 460.4 g/mol

Description

(Z)-2,4-dimethyl-N-(3-morpholino-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline hydrobromide is a useful research compound. Its molecular formula is C22H26BrN3OS and its molecular weight is 460.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• A study by Wan et al. (2002) demonstrates the use of dimethylformamide (DMF) as an efficient source of carbon monoxide and dimethylamine in the palladium-catalyzed aminocarbonylation of p-tolyl bromide to provide the dimethylamide. This reaction underlines the versatility of similar compounds in synthesizing complex amides from simpler molecules (Wan, Alterman, Larhed, & Hallberg, 2002).

Antimicrobial Activities

• Başoğlu et al. (2012) explored the synthesis of linezolid-like molecules, demonstrating the antimicrobial activities of related thiazolyl and morpholino compounds. This underscores the potential of similar structures in developing new antimicrobial agents (Başoğlu, Yolal, Demirba, & Bektaş, 2012).

Biochemical Applications

• Wang et al. (2004) reported on 2-anilino-4-(thiazol-5-yl)pyrimidine compounds as potent inhibitors of cyclin-dependent kinase-2 (CDK2), showing the utility of similar compounds in cancer research and potential therapeutic applications (Wang et al., 2004).

Molecular Synthesis Enhancements

• The study by Morita et al. (2008) on α-(phosphoryl)methyl tetrazolyl sulfoxides and their reaction with amines like morpholine highlights the chemical reactivity and potential applications of related compounds in synthesizing novel phosphinecarbothioamides (Morita, Tashiro, Takeda, Fujimori, Yamada, Sheikh, & Kawaguchi, 2008).

Material Science Applications

• Lin et al. (2016) developed novel Zn(II)-thiazolone-based solid fluorescent chemosensors, showcasing the application of thiazolone derivatives in creating materials capable of detecting environmental changes like acid/base vapor and toluene. This research demonstrates the broader utility of compounds with thiazolone and morpholino groups in environmental monitoring and luminescent material development (Lin, Peng, Li, Shao, Li, Xie, & Xu, 2016).